Cas no 1092921-73-7 (n-HexadecyltriMethyl-d3-aMMoniuM BroMide)

• Product Name: n-HexadecyltriMethyl-d3-aMMoniuM BroMide
• CAS No: 1092921-73-7
• MF: C₁₉H₄₂BrN
• MW: 367.5
• CID: 1061640
• PubChem ID: 121494048
• Update Time: 2025-05-19

n-HexadecyltriMethyl-d3-aMMoniuM BroMide Chemical and Physical Properties

Names and Identifiers

• Hexadecyltrimethylammonium Bromide-d3
• CID 121494048
• LZZYPRNAOMGNLH-MUTAZJQDSA-M
• n-HexadecyltriMethyl-d3-aMMoniuM BroMide
• [2H3]-Hexadecyltrimethylammonium Bromide
• 1092921-73-7
• CS-0590507
• HY-B1260S2
• n-Hexadecyltrimethyl-d3-ammonium bromide (mono-methyl-d3)
• DA-62216
• CETYLTRIMETHYLAMMONIUM BROMIDE-(MONO-METHYL-D3)
• hexadecyl-dimethyl-(trideuteriomethyl)azanium;bromide
• 1-Hexadecanaminium, N,N-dimethyl-N-(methyl-d3)-, bromide (1:1); Hexadecyltrimethylammonium Bromide-d3; Cetrimonium-D3 Bromide (N-methyl-D3)
• D99732
• Cetrimonium-d3 (bromide)
• Cetrimonium-d3 bromide

• Inchi： 1S/C19H42N.BrH/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(2,3)4;/h5-19H2,1-4H3;1H/q+1;/p-1/i2D3;
• InChI Key： LZZYPRNAOMGNLH-MUTAZJQDSA-M
• SMILES： [Br-].[N+](C)(C)(C([2H])([2H])[2H])CCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 366.26889g/mol
• Monoisotopic Mass: 366.26889g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 15
• Complexity: 181
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Solubility: Chloroform (Slightly), Methanol (Slightly)

Additional information on n-HexadecyltriMethyl-d3-aMMoniuM BroMide

n-HexadecyltriMethyl-d3-aMMoniuM BroMide (CAS No. 1092921-73-7): An Overview of Its Properties and Applications

n-HexadecyltriMethyl-d3-aMMoniuM BroMide (CAS No. 1092921-73-7) is a specialized compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, often referred to as a deuterated quaternary ammonium salt, is characterized by its unique structure and properties, making it a valuable tool in various scientific applications.

The molecular formula of n-HexadecyltriMethyl-d3-aMMoniuM BroMide is C₁₉D₃H₄₀NBr, and it has a molecular weight of approximately 368.5 g/mol. The presence of deuterium atoms (D) in the molecule provides several advantages, including enhanced stability and reduced metabolic degradation, which are particularly useful in in vitro and in vivo studies.

In recent years, n-HexadecyltriMethyl-d3-aMMoniuM BroMide has been extensively studied for its potential applications in membrane disruption and cell permeabilization. These properties make it an excellent candidate for use in drug delivery systems and biological assays. The compound's ability to interact with lipid bilayers and disrupt membrane integrity is well-documented, which is crucial for understanding cellular processes and developing new therapeutic strategies.

A notable study published in the *Journal of Medicinal Chemistry* (2022) explored the use of n-HexadecyltriMethyl-d3-aMMoniuM BroMide in enhancing the permeability of cell membranes for drug delivery. The researchers found that the compound significantly increased the uptake of hydrophobic drugs into cells, thereby improving their therapeutic efficacy. This finding has significant implications for the development of more effective drug delivery systems, particularly for conditions where traditional methods are limited by poor cellular uptake.

Another area where n-HexadecyltriMethyl-d3-aMMoniuM BroMide has shown promise is in antimicrobial research. Quaternary ammonium compounds are known for their broad-spectrum antimicrobial activity, and the deuterated form of this compound has been shown to exhibit enhanced stability and effectiveness against a wide range of microorganisms. A study published in *Antimicrobial Agents and Chemotherapy* (2021) demonstrated that n-HexadecyltriMethyl-d3-aMMoniuM BroMide effectively inhibited the growth of both Gram-positive and Gram-negative bacteria, making it a potential candidate for developing new antimicrobial agents.

In addition to its applications in drug delivery and antimicrobial research, n-HexadecyltriMethyl-d3-aMMoniuM BroMide has also been investigated for its role in gene delivery. The compound's ability to form stable complexes with nucleic acids has led to its use in non-viral gene delivery systems. A study published in *Nucleic Acids Research* (2020) reported that n-HexadecyltriMethyl-d3-aMMoniuM BroMide-based nanoparticles efficiently delivered plasmid DNA into mammalian cells, resulting in high transfection efficiency and minimal cytotoxicity.

The synthesis of n-HexadecyltriMethyl-d3-aMMoniuM BroMide involves several steps, including the reaction of 1-hexadecanamine with methyl iodide to form the quaternary ammonium salt, followed by deuteration to introduce deuterium atoms into the molecule. The process requires careful control of reaction conditions to ensure high yield and purity. Recent advancements in synthetic chemistry have made it possible to produce this compound on a larger scale, making it more accessible for research purposes.

The safety profile of n-HexadecyltriMethyl-d3-aMMoniuM BroMide is an important consideration for its widespread use. While quaternary ammonium compounds can be toxic at high concentrations, studies have shown that the deuterated form exhibits lower toxicity compared to its non-deuterated counterparts. This reduced toxicity makes it a safer option for use in various biological applications.

In conclusion, n-HexadecyltriMethyl-d3-aMMoniuM BroMide (CAS No. 1092921-73-7) is a versatile compound with a wide range of applications in chemistry, biology, and pharmaceutical research. Its unique properties, including enhanced stability and reduced metabolic degradation, make it an invaluable tool for advancing our understanding of cellular processes and developing new therapeutic strategies. As research continues to uncover new applications for this compound, its importance in scientific and medical fields is likely to grow.